3beta,7alpha,12alpha-Trihydroxy-5-cholenoic acid
3beta,7alpha,12alpha-Trihydroxy-5-cholenoic acid
Brand Name:
Vulcanchem
CAS No.:
108906-88-3
VCID:
VC0217598
InChI:
InChI=1S/C24H38O5/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26/h11,13,15-20,22,25-27H,4-10,12H2,1-3H3,(H,28,29)/t13-,15+,16-,17+,18+,19-,20+,22+,23+,24-/m1/s1
SMILES:
CC(CCC(=O)O)C1CCC2C1(C(CC3C2C(C=C4C3(CCC(C4)O)C)O)O)C
Molecular Formula:
C11H19ClN2O
Molecular Weight:
406.6 g/mol
3beta,7alpha,12alpha-Trihydroxy-5-cholenoic acid
CAS No.: 108906-88-3
Main Products
VCID: VC0217598
Molecular Formula: C11H19ClN2O
Molecular Weight: 406.6 g/mol
| CAS No. | 108906-88-3 |
|---|---|
| Product Name | 3beta,7alpha,12alpha-Trihydroxy-5-cholenoic acid |
| Molecular Formula | C11H19ClN2O |
| Molecular Weight | 406.6 g/mol |
| IUPAC Name | (4R)-4-[(3S,7S,8R,9S,10R,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid |
| Standard InChI | InChI=1S/C24H38O5/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26/h11,13,15-20,22,25-27H,4-10,12H2,1-3H3,(H,28,29)/t13-,15+,16-,17+,18+,19-,20+,22+,23+,24-/m1/s1 |
| Standard InChIKey | NKRVAQNWPRPQDK-SZHOAPCDSA-N |
| Isomeric SMILES | C[C@H](CCC(=O)O)[C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2[C@@H](C=C4[C@@]3(CC[C@@H](C4)O)C)O)O)C |
| SMILES | CC(CCC(=O)O)C1CCC2C1(C(CC3C2C(C=C4C3(CCC(C4)O)C)O)O)C |
| Canonical SMILES | CC(CCC(=O)O)C1CCC2C1(C(CC3C2C(C=C4C3(CCC(C4)O)C)O)O)C |
| Synonyms | 3 beta,7 alpha,12 alpha-trihydroxy-5-cholenoic acid 3,7,12-TCA 3,7,12-trihydroxy-5-cholenoic acid |
| PubChem Compound | 194799 |
| Last Modified | Nov 11 2021 |
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